Cas no 52780-15-1 (3-Bromo-2-methylbenzonitrile)
3-Bromo-2-methylbenzonitrile structure
Product Name:3-Bromo-2-methylbenzonitrile
CAS No:52780-15-1
MF:C8H6BrN
MW:196.043941020966
MDL:MFCD09025665
CID:56310
PubChem ID:23433537
Update Time:2025-04-18
3-Bromo-2-methylbenzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 3-Bromo-2-methylbenzonitrile
- 3-bromo-2-methyl-benzonitrile
- 3'-bromo-2'-methylbenzonitrile
- Benzonitrile, 3-bromo-2-methyl-
- PubChem19931
- 2-BROMO-6-CYANOTOLUENE
- VJMRAGHVKBZNAF-UHFFFAOYSA-N
- FCH863500
- RP25415
- OR43660
- HCH0021218
- RP25405
- EN001921
- BC004490
- 3-Bromo-2-methylbenzonitrile, AldrichCPR
- SY00458
- J-511885
- AM20061035
- AKOS006290550
- CS-W004918
- Z1198182363
- MFCD09025665
- SY004586
- EN300-186828
- GS-4394
- DTXSID20634023
- FT-0682149
- 52780-15-1
- SCHEMBL1232348
- A7709
- DB-022322
-
- MDL： MFCD09025665
- Inchi： 1S/C8H6BrN/c1-6-7(5-10)3-2-4-8(6)9/h2-4H,1H3
- InChI Key： VJMRAGHVKBZNAF-UHFFFAOYSA-N
- SMILES： BrC1=CC=CC(C#N)=C1C
Computed Properties
- Exact Mass: 194.96800
- Monoisotopic Mass: 194.968
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 158
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 23.8
- XLogP3: 2.7
Experimental Properties
- Density: 1.51
- Boiling Point: 247.5℃ at 760 mmHg
- Flash Point: 103.512℃
- PSA: 23.79000
- LogP: 2.62918
3-Bromo-2-methylbenzonitrile Security Information
- Hazardous Material transportation number：2811
- Hazard Category Code： 22
-
Hazardous Material Identification：
- HazardClass：IRRITANT
- PackingGroup：Ⅲ
3-Bromo-2-methylbenzonitrile Customs Data
- HS CODE：2926909090
- Customs Data：
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
3-Bromo-2-methylbenzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A010003772-250mg |
3-Bromo-2-methylbenzonitrile |
52780-15-1 | 97% | 250mg |
$504.00 | 2023-09-01 | |
| Alichem | A010003772-500mg |
3-Bromo-2-methylbenzonitrile |
52780-15-1 | 97% | 500mg |
$863.90 | 2023-09-01 | |
| Alichem | A010003772-1g |
3-Bromo-2-methylbenzonitrile |
52780-15-1 | 97% | 1g |
$1475.10 | 2023-09-01 | |
| Fluorochem | 078346-1g |
3-Bromo-2-methylbenzonitrile |
52780-15-1 | 95% | 1g |
￡10.00 | 2022-03-01 | |
| Fluorochem | 078346-5g |
3-Bromo-2-methylbenzonitrile |
52780-15-1 | 95% | 5g |
￡30.00 | 2022-03-01 | |
| Fluorochem | 078346-10g |
3-Bromo-2-methylbenzonitrile |
52780-15-1 | 95% | 10g |
￡54.00 | 2022-03-01 | |
| Fluorochem | 078346-25g |
3-Bromo-2-methylbenzonitrile |
52780-15-1 | 95% | 25g |
￡120.00 | 2022-03-01 | |
| TRC | B697050-100mg |
3-Bromo-2-methylbenzonitrile |
52780-15-1 | 100mg |
$ 64.00 | 2023-04-18 | ||
| TRC | B697050-250mg |
3-Bromo-2-methylbenzonitrile |
52780-15-1 | 250mg |
$ 75.00 | 2023-04-18 | ||
| TRC | B697050-500mg |
3-Bromo-2-methylbenzonitrile |
52780-15-1 | 500mg |
$ 87.00 | 2023-04-18 |
3-Bromo-2-methylbenzonitrile Related Literature
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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